Cas no 2172259-66-2 (methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate)

• Product Name: methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate
• CAS No: 2172259-66-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5905839
• PubChem ID: 165604394
• Update Time: 2025-08-05

methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate
• 2172259-66-2
• EN300-1632101

• Inchi： 1S/C10H18O4/c1-9(2,12)10(8(11)14-4)5-7(6-10)13-3/h7,12H,5-6H2,1-4H3
• InChI Key： DERHCSUJJHIXOP-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)OC)(C(C)(C)O)C1

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate

Research Brief on Methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate (CAS: 2172259-66-2)

Methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate (CAS: 2172259-66-2) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique cyclobutane ring structure substituted with hydroxyl, methoxy, and carboxylate functional groups, which may confer desirable pharmacokinetic and pharmacodynamic properties. Recent studies have explored its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

The synthesis of methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic asymmetric synthesis route that achieved high enantioselectivity, which is critical for its potential use in chiral drug development. The method employs a palladium-catalyzed [2+2] cycloaddition, followed by selective functionalization, to produce the target compound in high yield (up to 85%) and excellent enantiomeric excess (ee > 95%).

In terms of biological activity, preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2022 screening study published in Bioorganic & Medicinal Chemistry Letters identified methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate as a potential scaffold for developing novel anti-inflammatory agents. The study reported IC50 values in the low micromolar range against cyclooxygenase-2 (COX-2), though further optimization is needed to improve potency and selectivity.

Recent computational studies have also explored the molecular interactions of this compound with various biological targets. Molecular docking simulations published in a 2023 issue of Journal of Chemical Information and Modeling suggest that the hydroxyl and carboxylate moieties may form key hydrogen bonds with active site residues of target proteins, while the cyclobutane ring provides structural rigidity. These insights could guide future structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile.

The compound's potential as a synthetic intermediate has been demonstrated in several recent publications. A 2024 study in Organic Letters showcased its use as a building block for the synthesis of more complex cyclobutane-containing analogs with improved drug-like properties. Researchers successfully derivatized the hydroxyl and carboxylate groups to create a small library of compounds with enhanced metabolic stability and membrane permeability.

Despite these promising developments, challenges remain in the development of methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate as a therapeutic agent or intermediate. Current research gaps include limited in vivo data, insufficient understanding of its metabolic fate, and the need for more comprehensive toxicity studies. Future research directions may focus on these aspects, as well as exploring its potential in other therapeutic areas beyond inflammation.

In conclusion, methyl 1-(2-hydroxypropan-2-yl)-3-methoxycyclobutane-1-carboxylate (2172259-66-2) represents an interesting chemical entity with multiple potential applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation have laid the groundwork for further development, though additional studies are needed to fully realize its potential. The compound's unique structural features and demonstrated biological activity make it worthy of continued investigation in the field of chemical biology and drug discovery.